5-(4-Isopropylphenyl)cyclohexane-1,3-dione
Overview
Description
5-(4-Isopropylphenyl)cyclohexane-1,3-dione is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as IPC or IPC-47, and it belongs to the class of cyclohexanediones. IPC-47 has been extensively studied for its ability to modulate various cellular processes, making it a promising candidate for drug development and therapeutic interventions.
Scientific Research Applications
Synthesis and Characterization
- Homologues of p-Menthane Derivatives : Identified in the oil of Anthemis nobilis, these compounds are synthesized through allylation of a cyclohexane-1,3-dione. The process describes stereochemistry considerations in the synthesis of natural products and discusses biogenetic aspects (Thomas, Schouwey, & Egger, 1981).
- Regioselective Synthesis of Pyrrole Derivatives : A catalyst-free approach to synthesize highly functionalized fused pyrroles from cyclohexane-1,3-diones in water-ethanol media demonstrates the compound's versatility in organic synthesis (Chen et al., 2014).
Biomedical Applications
- Antimicrobial and Anticancer Activities : Cyclohexane-1,3-dione derivatives have been synthesized and evaluated for their in silico and in vitro antimicrobial and breast cancer activities. The study showcases the potential of these compounds in developing new therapeutics (Chinnamanayakar et al., 2019).
Material Science
- Stabilizer for Double Base Propellant : 5-Phenyl-cyclohexane-1,3-dione-4-carboxanilide, a derivative, has been used as a stabilizer for double-base propellant, indicating its utility in enhancing the stability of propellants (Soliman & El-damaty, 1984).
Organic Chemistry and Catalysis
- Palladium-Catalyzed Intramolecular Hydroalkylation : Demonstrates the cyclization of 3-butenyl β-diketones using a palladium catalyst, highlighting the compound's role in facilitating complex chemical transformations (Qian, Pei, & Widenhoefer, 2005).
properties
IUPAC Name |
5-(4-propan-2-ylphenyl)cyclohexane-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O2/c1-10(2)11-3-5-12(6-4-11)13-7-14(16)9-15(17)8-13/h3-6,10,13H,7-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZEOADDHUHXTCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2CC(=O)CC(=O)C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10589795 |
Source
|
| Record name | 5-[4-(Propan-2-yl)phenyl]cyclohexane-1,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10589795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27463-47-4 |
Source
|
| Record name | 5-[4-(1-Methylethyl)phenyl]-1,3-cyclohexanedione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27463-47-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-[4-(Propan-2-yl)phenyl]cyclohexane-1,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10589795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R)-2-acetyloxy-3-carboxypropyl]-trimethylazanium;chloride](/img/structure/B1611751.png)
